CAS 202595-67-3 molecular structure and chemical properties
CAS 202595-67-3 molecular structure and chemical properties
An In-Depth Technical Guide to GSK5182 (CAS 202595-67-3): A Selective ERRγ Inverse Agonist
Abstract
This technical guide provides a comprehensive overview of GSK5182 (CAS 202595-67-3), a potent and selective inverse agonist of the Estrogen-Related Receptor Gamma (ERRγ). As a constitutively active orphan nuclear receptor, ERRγ is a key regulator of cellular metabolism, energy homeostasis, and tissue-specific gene expression. The aberrant activity of ERRγ has been implicated in a range of pathologies, including metabolic diseases, cancer, and bone disorders. GSK5182 has emerged as a critical chemical probe for elucidating the physiological and pathophysiological roles of ERRγ and as a lead compound for therapeutic development. This document details its molecular structure, chemical properties, core mechanism of action, and its effects on key signaling pathways. Furthermore, it provides validated experimental protocols for researchers investigating its biological activities.
Molecular Profile and Physicochemical Properties
GSK5182 is a synthetic, small-molecule modulator derived from 4-hydroxytamoxifen.[1][2] Its chemical structure is optimized for high-affinity and selective binding to ERRγ.
Chemical Identifiers
| Identifier | Value |
|---|---|
| CAS Number | 202595-67-3 (General); 877387-37-6 (Specific Isomer)[1][3][4] |
| IUPAC Name | 4-[(Z)-1-[4-[2-(dimethylamino)ethoxy]phenyl]-5-hydroxy-2-phenylpent-1-enyl]phenol[3] |
| Synonyms | GSK-5182, GSK5182 |
| Molecular Formula | C27H31NO3[1][3][4] |
| Molecular Weight | 417.5 g/mol [1][3] |
Physicochemical Data
| Property | Value | Source |
|---|---|---|
| Appearance | White to off-white solid | [1][5] |
| Purity | ≥95% | [1] |
| Solubility | DMSO: 25-80 mg/mL; Ethanol: Slightly soluble | [1][4][5] |
| Storage | Powder: -20°C for up to 3 years; In solvent: -80°C for up to 1 year |[4][5] |
Core Mechanism of Action: Selective Modulation of ERRγ
The primary pharmacological action of GSK5182 is its function as a highly selective inverse agonist of ERRγ. Unlike a neutral antagonist that merely blocks agonist binding, an inverse agonist reduces the constitutive activity of its target receptor.
Binding and Selectivity: GSK5182 exhibits high potency, with a reported IC50 value of approximately 77-79 nM in functional reporter assays.[1][6] A critical feature for its utility as a research tool is its selectivity; it binds preferentially to ERRγ with significantly lower affinity for other related nuclear receptors, including ERRα, ERRβ, and the classical estrogen receptor α (ERα).[1][6]
Molecular Mechanism: The binding of GSK5182 to the ligand-binding domain (LBD) of ERRγ induces a specific conformational change. This alteration prevents the recruitment of transcriptional coactivators, such as PGC-1α, which are necessary for ERRγ-mediated gene expression.[2][7] Consequently, the receptor's ability to activate downstream target genes is silenced.
A novel aspect of its mechanism is the stabilization of the ERRγ protein. Research has shown that GSK5182 inhibits the ubiquitination of ERRγ by the E3 ligase Parkin, thereby preventing its proteasomal degradation.[7] This leads to an observable increase in total ERRγ protein levels in cells upon treatment, a counterintuitive but mechanistically significant finding.[7][8] Even with elevated protein levels, the receptor remains transcriptionally inert due to the coactivator-blocking conformation induced by GSK5182.[7]
Caption: GSK5182 mechanism on ERRγ.
Key Signaling Pathways and Cellular Effects
GSK5182's modulation of ERRγ impacts multiple downstream signaling cascades, making it a valuable agent for studying and potentially treating various diseases.
A. Inhibition of Osteoclast Differentiation and Bone Resorption
In bone homeostasis, ERRγ activity is linked to the differentiation of osteoclasts, the cells responsible for bone resorption. GSK5182 has demonstrated a profound inhibitory effect on this process.
Mechanism of Inhibition: The differentiation of osteoclasts is driven by the cytokine RANKL (Receptor Activator of Nuclear Factor κB Ligand). GSK5182 intervenes in this pathway by:
-
Suppressing Key Transcription Factors: It attenuates the RANKL-induced expression of c-Fos and NFATc1 (Nuclear Factor of Activated T-cells cytoplasmic 1), which are master regulators of osteoclastogenesis.[8]
-
Inhibiting NF-κB Signaling: It blocks the phosphorylation of IκBα, thereby preventing the activation and nuclear translocation of the NF-κB complex.[8] This directly suppresses NF-κB promoter activity in a dose-dependent manner.[8][9]
-
Inducing Apoptosis: GSK5182 has also been shown to accelerate apoptosis (programmed cell death) in mature osteoclasts through the activation of caspase-3.[8][9]
This dual action of inhibiting differentiation and promoting apoptosis makes GSK5182 a potential therapeutic agent for bone-resorptive diseases like osteoporosis.[9]
Caption: GSK5182 inhibits RANKL-induced osteoclastogenesis.
B. Anti-Diabetic Effects via Inhibition of Hepatic Gluconeogenesis
ERRγ is a critical activator of genes involved in hepatic gluconeogenesis (the synthesis of glucose in the liver). In diabetic states, this pathway is often overactive, contributing to hyperglycemia.
Mechanism of Action: GSK5182 has demonstrated significant anti-diabetic effects in animal models of obesity and diabetes.[1][6] By inhibiting the transcriptional activity of ERRγ, it directly suppresses the expression of key gluconeogenic enzymes. This leads to a reduction in hepatic glucose production, which in turn helps to normalize blood glucose levels.[5][6] In vivo studies have shown that administration of GSK5182 (e.g., at 40 mg/kg) can decrease blood glucose in pyruvate tolerance tests in mice.[1][6]
C. Anti-Proliferative Effects in Cancer
The upregulation of ERRγ has been identified in several cancers, including breast and liver cancer, where it contributes to cell proliferation.[8]
Mechanism of Action: GSK5182 exerts anti-tumor activity by inducing cell cycle arrest.[6]
-
Cell Cycle Arrest: In hepatocellular carcinoma cells, treatment with GSK5182 (10-20 µM) causes a dose-dependent arrest at the G1 phase of the cell cycle.[6]
-
Modulation of Cell Cycle Proteins: This arrest is mediated by an increase in the expression of cell cycle inhibitors p21 and p27, coupled with a reduction in the level of phosphorylated retinoblastoma protein (p-pRb).[4][6]
-
ROS Generation: GSK5182 has also been shown to induce the generation of reactive oxygen species (ROS) in some cancer cell lines, which can contribute to its anti-proliferative effects.[4][6]
Experimental Protocol: NF-κB Luciferase Reporter Assay
To quantitatively assess the inhibitory effect of GSK5182 on the NF-κB signaling pathway, a luciferase reporter assay is the gold standard. This protocol provides a self-validating system to confirm the compound's activity.
Objective: To measure the dose-dependent inhibition of RANKL-stimulated NF-κB transcriptional activity by GSK5182 in a macrophage cell line.
Materials:
-
Cell Line: RAW 264.7 macrophage cell line.
-
Plasmids: p-NF-κB-Luc (plasmid containing the luciferase gene under the control of an NF-κB response element) and a control plasmid (e.g., pRL-TK for normalization).
-
Reagents: GSK5182 (dissolved in DMSO), recombinant murine RANKL, Lipofectamine 2000, DMEM, FBS, Penicillin-Streptomycin, Dual-Luciferase Reporter Assay System.
Step-by-Step Methodology:
-
Cell Culture & Transfection:
-
Plate RAW 264.7 cells in a 24-well plate at a density of 5 x 10^4 cells/well.
-
Allow cells to adhere overnight.
-
Co-transfect cells with the p-NF-κB-Luc reporter plasmid and the pRL-TK normalization plasmid using Lipofectamine 2000 according to the manufacturer's protocol.
-
Incubate for 24 hours post-transfection.
-
-
Compound Treatment:
-
Pre-treat the transfected cells with varying concentrations of GSK5182 (e.g., 0, 1, 5, 10 µM) or vehicle (DMSO) for 2 hours. The causality here is to allow the compound to enter the cells and engage its target before stimulation.
-
-
Pathway Stimulation:
-
Stimulate the cells with a pre-determined optimal concentration of RANKL (e.g., 100 ng/mL) for 6-8 hours. A non-stimulated control group should be included.
-
-
Cell Lysis and Luciferase Assay:
-
Wash the cells once with PBS.
-
Lyse the cells using the passive lysis buffer provided with the Dual-Luciferase kit.
-
Transfer the lysate to a 96-well luminometer plate.
-
Measure both Firefly (NF-κB-driven) and Renilla (control) luciferase activities sequentially using a luminometer.
-
-
Data Analysis:
-
Normalize the Firefly luciferase activity to the Renilla luciferase activity for each well to control for transfection efficiency and cell number.
-
Express the data as Relative Luciferase Units (RLU) and plot the results as a percentage of the RANKL-stimulated control. This self-validating step ensures that observed effects are due to pathway inhibition, not off-target cytotoxicity or transfection variability.
-
Caption: Workflow for NF-κB Luciferase Reporter Assay.
Conclusion and Future Directions
GSK5182 is an indispensable pharmacological tool for probing the biology of ERRγ. Its high selectivity and well-characterized mechanisms of action have enabled significant advances in understanding the role of this orphan receptor in metabolism, bone biology, and oncology. The findings that it inhibits osteoclastogenesis, suppresses hepatic gluconeogenesis, and halts cancer cell proliferation underscore its therapeutic potential.[1][6][8] Future research will likely focus on leveraging the structural and mechanistic insights gained from GSK5182 to develop next-generation ERRγ modulators with improved pharmacokinetic and safety profiles for clinical translation.
References
-
Kim, H.J., Yoon, H.J., Lee, D.K., et al. (2021). The estrogen-related receptor γ modulator, GSK5182, inhibits osteoclast differentiation and accelerates osteoclast apoptosis. BMB Rep. 54(5), 266-271. [Link]
-
PubChem. Gsk5182 | C27H31NO3 | CID 6852176. National Institutes of Health. [Link]
-
Choi, S., et al. (2022). An Inverse Agonist GSK5182 Increases Protein Stability of the Orphan Nuclear Receptor ERRγ via Inhibition of Ubiquitination. Endocrinology and Metabolism. [Link]
-
PubMed. (2021). The estrogen-related receptor γ modulator, GSK5182, inhibits osteoclast differentiation and accelerates osteoclast apoptosis. [Link]
-
Jeong, J., et al. (2018). Identification of Selective ERRγ Inverse Agonists. Molecules, 23(8), 2036. [Link]
-
Kim, J.Y., et al. (2019). A Novel Orally Active Inverse Agonist of Estrogen-related Receptor Gamma (ERRγ), DN200434, A Booster of NIS in Anaplastic Thyroid Cancer. Clinical Cancer Research, 25(16), 5135-5146. [Link]
Sources
- 1. caymanchem.com [caymanchem.com]
- 2. Identification of Selective ERRγ Inverse Agonists - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Gsk5182 | C27H31NO3 | CID 6852176 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. file.medchemexpress.com [file.medchemexpress.com]
- 5. GSK5182 | Estrogen Receptor/ERR | Reactive Oxygen Species | TargetMol [targetmol.com]
- 6. medchemexpress.com [medchemexpress.com]
- 7. An Inverse Agonist GSK5182 Increases Protein Stability of the Orphan Nuclear Receptor ERRγ via Inhibition of Ubiquitination - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. The estrogen-related receptor γ modulator, GSK5182, inhibits osteoclast differentiation and accelerates osteoclast apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
- 9. The estrogen-related receptor γ modulator, GSK5182, inhibits osteoclast differentiation and accelerates osteoclast apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
